![molecular formula C15H20Cl2N2O · HCl B1164544 N-desmethyl AH 7921 (hydrochloride)](/img/no-structure.png)
N-desmethyl AH 7921 (hydrochloride)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-desmethyl AH 7921 (hydrochloride) is an analytical reference standard that is structurally categorized as an opioid. It is a major metabolite of AH 7921, a highly addictive opioid analgesic and selective μ-opioid receptor agonist. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolic Characterization and Stability
- Metabolic Profiling and Stability : Research by Wohlfarth et al. (2016) focuses on the metabolic characterization of AH-7921. The study assessed its metabolic stability using human liver microsomes and human hepatocytes. This research provides a detailed analysis of the drug's metabolic profile, identifying various metabolites predominantly formed through demethylation and hydroxylation processes.
Pharmacological and Toxicological Analysis
- Analgesic Potency and Pharmacology : AH-7921 has been studied for its analgesic properties. Krstenansky et al. (2023) synthesized a variant of AH-7921, exploring its in vitro pharmacology and in vivo activity. This research sheds light on the analgesic potency and potential toxicities of AH-7921 variants.
- Behavioral and Pharmacokinetic Studies in Rodents : Lucchetti et al. (2018) investigated the brain disposition, metabolism, and behavioral effects of AH-7921 in rats. The study Lucchetti et al. (2018) provided insights into the pharmacokinetic and pharmacodynamic properties of AH-7921, including tolerance development and potential for addiction.
Legal and Regulatory Perspectives
- Scheduling and Legal Status : The legal status and regulatory controls of AH-7921 are crucial aspects of its research applications. A paper in the Federal Register (2016) details the placement of AH-7921 into Schedule I of the Controlled Substances Act, emphasizing the legal implications of handling this substance Federal Register (2016).
Additional Research Perspectives
- Synthesis and Structure Analysis : Research into the synthesis and structure of related compounds can provide a deeper understanding of AH-7921. Chakravarty and Suryanarayanan (2010) conducted a study on thiamine hydrochloride, which might offer insights into methodologies applicable to AH-7921 research Chakravarty & Suryanarayanan (2010).
properties
Product Name |
N-desmethyl AH 7921 (hydrochloride) |
---|---|
Molecular Formula |
C15H20Cl2N2O · HCl |
Molecular Weight |
351.7 |
InChI |
InChI=1S/C15H20Cl2N2O.ClH/c1-18-15(7-3-2-4-8-15)10-19-14(20)11-5-6-12(16)13(17)9-11;/h5-6,9,18H,2-4,7-8,10H2,1H3,(H,19,20);1H |
InChI Key |
ZYEJHUPWOHWUGD-UHFFFAOYSA-N |
SMILES |
ClC1=C(Cl)C=CC(C(NCC2(NC)CCCCC2)=O)=C1.Cl |
synonyms |
AH 7921 desmethyl metabolite |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.